Cas no 1173023-16-9 (N,N-Dimethylformamide;1,3,5-trihydroxy-1,3,5-triazinane-2,4,6-trione)

• Product Name: N,N-Dimethylformamide;1,3,5-trihydroxy-1,3,5-triazinane-2,4,6-trione
• CAS No: 1173023-16-9
• MF: C₁₂H₂₄N₆O₉
• MW: 396.353762626648
• CID: 2615312
• PubChem ID: 16217797
• Update Time: 2024-11-03

N,N-Dimethylformamide;1,3,5-trihydroxy-1,3,5-triazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• N,N-dimethylformamide,1,3,5-trihydroxy-1,3,5-triazinane-2,4,6-trione
• N,N',N'-Trihydroxyisocyanuric acid dimethylformamide complex
• N,N',N-Trihydroxyisocyanuric acid dimethylformamide complex
• N,N-Dimethylformamide--1,3,5-trihydroxy-1,3,5-triazinane-2,4,6-trione (3/1)
• N,N-Dimethylformamide;1,3,5-trihydroxy-1,3,5-triazinane-2,4,6-trione
• DTXSID70584564
• 1173023-16-9
• J-003592

• Inchi： 1S/C3H3N3O6.3C3H7NO/c7-1-4(10)2(8)6(12)3(9)5(1)11;3*1-4(2)3-5/h10-12H;3*3H,1-2H3
• InChI Key： DKIYIVMSPNVYAO-UHFFFAOYSA-N
• SMILES： ON1C(N(C(N(C1=O)O)=O)O)=O.O=CN(C)C.O=CN(C)C.O=CN(C)C

Computed Properties

• Exact Mass: 396.16047636g/mol
• Monoisotopic Mass: 396.16047636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 183

Experimental Properties

• Melting Point: 83-88 °C(lit.)

N,N-Dimethylformamide;1,3,5-trihydroxy-1,3,5-triazinane-2,4,6-trione Security Information

• WGK Germany：3
• Hazard Category Code： 61-20/21-36
• Safety Instruction： 53-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones